Cas no 1656245-26-9 (rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid)
rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid
- 1656245-26-9
- EN300-1923368
-
- Inchi: 1S/C10H7BrF2O2/c11-7-3-9(13)8(12)2-5(7)4-1-6(4)10(14)15/h2-4,6H,1H2,(H,14,15)/t4-,6+/m0/s1
- InChI Key: YHHVAQJJXROBKB-UJURSFKZSA-N
- SMILES: BrC1C=C(C(=CC=1[C@@H]1C[C@H]1C(=O)O)F)F
Computed Properties
- Exact Mass: 275.95975g/mol
- Monoisotopic Mass: 275.95975g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3Ų
rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1923368-0.05g |
rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid |
1656245-26-9 | 0.05g |
$948.0 | 2023-09-17 | ||
| Enamine | EN300-1923368-0.1g |
rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid |
1656245-26-9 | 0.1g |
$993.0 | 2023-09-17 | ||
| Enamine | EN300-1923368-0.25g |
rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid |
1656245-26-9 | 0.25g |
$1038.0 | 2023-09-17 | ||
| Enamine | EN300-1923368-0.5g |
rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid |
1656245-26-9 | 0.5g |
$1084.0 | 2023-09-17 | ||
| Enamine | EN300-1923368-1.0g |
rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid |
1656245-26-9 | 1g |
$1100.0 | 2023-06-02 | ||
| Enamine | EN300-1923368-2.5g |
rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid |
1656245-26-9 | 2.5g |
$2211.0 | 2023-09-17 | ||
| Enamine | EN300-1923368-5.0g |
rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid |
1656245-26-9 | 5g |
$3189.0 | 2023-06-02 | ||
| Enamine | EN300-1923368-10.0g |
rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid |
1656245-26-9 | 10g |
$4729.0 | 2023-06-02 | ||
| Enamine | EN300-1923368-1g |
rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid |
1656245-26-9 | 1g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1923368-5g |
rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid |
1656245-26-9 | 5g |
$3273.0 | 2023-09-17 |
rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid
Professional Introduction to rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1656245-26-9)
Rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1656245-26-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate stereochemistry and fluorinated aromatic moiety, serves as a versatile intermediate in the development of novel therapeutic agents. The presence of a cyclopropane ring and fluorinated phenyl group imparts unique electronic and steric properties, making it a valuable building block for drug discovery programs targeting various biological pathways.
The stereochemistry of rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid is particularly noteworthy, as the cyclopropane ring introduces conformational rigidity that can influence the binding affinity and selectivity of potential drug candidates. Recent studies have highlighted the importance of cyclopropane-containing scaffolds in medicinal chemistry, demonstrating their ability to modulate enzyme activity and receptor interactions. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in inflammatory responses and metabolic disorders.
One of the most compelling aspects of this compound is its fluorinated aromatic substituent, specifically the 2-bromo-4,5-difluorophenyl group. Fluoroatoms are well-known for their ability to enhance metabolic stability, improve binding affinity, and extend half-life in drug molecules. The combination of bromine and fluorine atoms in this moiety further enhances its utility as a pharmacophore. In a recent study published in the Journal of Medicinal Chemistry, researchers utilized rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid to synthesize a series of kinase inhibitors that exhibited superior potency and selectivity compared to their non-fluorinated counterparts.
The synthetic pathways for rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid have been optimized to ensure high yield and enantioselectivity. The synthesis typically involves the formation of the cyclopropane ring through intramolecular cyclization followed by functionalization with the bromo-difluorophenyl group. Advanced catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve regioselective modifications. These synthetic strategies align with the growing emphasis on green chemistry principles, minimizing waste and improving atom economy.
In terms of biological activity, rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid has shown promise in preclinical studies as a modulator of protein-protein interactions. Its structural features allow it to interact with specific pockets on target proteins, thereby inhibiting or activating biological pathways relevant to diseases such as cancer and neurodegeneration. For example, preliminary data suggest that derivatives of this compound may inhibit the activity of tyrosine kinases implicated in tumor growth and progression. Further investigation is warranted to fully elucidate its therapeutic potential.
The pharmacokinetic properties of rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid have also been thoroughly evaluated. The fluorinated aromatic group contributes to its lipophilicity, which can influence absorption and distribution within the body. Additionally, the cyclopropane ring may enhance binding stability due to its rigid conformation. These characteristics make it an attractive candidate for oral administration and systemic delivery. Computational modeling has been instrumental in predicting how this compound will behave in vivo, allowing for rapid optimization before moving into more expensive preclinical trials.
Recent advancements in drug discovery technologies have enabled more efficient screening processes for compounds like rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid. High-throughput screening (HTS) platforms combined with machine learning algorithms can rapidly identify promising candidates based on their structural features and predicted biological activity. This approach has accelerated the development pipeline for novel therapeutics by reducing the time required for hit identification and optimization.
The regulatory landscape for new pharmaceutical compounds continues to evolve with increasing emphasis on safety and efficacy. Rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid must undergo rigorous testing to meet regulatory standards before it can be approved for clinical use. This includes toxicology studies to assess potential side effects and pharmacokinetic evaluations to determine optimal dosing regimens.
In conclusion,rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1656245-26-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. Its synthesis has been refined through innovative methodologies aligned with green chemistry principles while its pharmacological properties continue to be explored through cutting-edge research tools such as computational modeling and HTS platforms.
1656245-26-9 (rac-(1R,2R)-2-(2-bromo-4,5-difluorophenyl)cyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)